Cas no 2731010-11-8 (7-amino-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride)

• Product Name: 7-amino-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride
• CAS No: 2731010-11-8
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• CID: 5601521
• PubChem ID: 165591770
• Update Time: 2025-05-23

7-amino-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37104305
• 2731010-11-8
• 7-amino-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride
• Z5356826373

• Inchi： 1S/C8H9N3O.ClH/c1-11-7-5(9)3-2-4-6(7)10-8(11)12;/h2-4H,9H2,1H3,(H,10,12);1H
• InChI Key： VPCCTISOSCAIQO-UHFFFAOYSA-N
• SMILES： Cl.O=C1NC2C=CC=C(C=2N1C)N

Computed Properties

• Exact Mass: 199.0512396g/mol
• Monoisotopic Mass: 199.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų

Additional information on 7-amino-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride

7-Amino-1-Methyl-2,3-Dihydro-1H-1,3-Benzodiazol-2-One Hydrochloride: A Comprehensive Overview

7-Amino-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride, also known by its CAS number 2731010-11-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are well-known for their diverse biological activities. The structure of this compound is characterized by a benzene ring fused with a diazepine ring system, with specific substituents that confer unique properties.

The synthesis of 7-amino derivatives has been extensively studied due to their potential applications in drug design. Recent research has highlighted the importance of such compounds in the development of new therapeutic agents. For instance, studies have shown that benzodiazolone derivatives can exhibit anti-inflammatory and antioxidant properties, making them promising candidates for the treatment of various diseases.

In terms of its chemical properties, 7-amino-substituted benzodiazepines are known for their stability and solubility in organic solvents. These properties make them ideal for use in various chemical reactions and formulations. The hydrochloride salt form of this compound is particularly advantageous as it enhances its solubility in aqueous solutions, facilitating its use in pharmaceutical applications.

The biological activity of 7-amino-substituted benzodiazepines has been a focal point of recent investigations. Researchers have reported that these compounds can modulate the activity of key enzymes involved in cellular signaling pathways. For example, studies have demonstrated that certain derivatives can inhibit the activity of matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and inflammatory diseases.

In addition to its pharmacological applications, benzodiazolone derivatives have also found utility in the field of materials science. Their ability to form stable coordination complexes with metal ions has led to their use in the development of novel sensors and catalysts. Recent advancements in this area have further expanded the scope of potential applications for these compounds.

The synthesis of 7-amino-substituted benzodiazepines involves a series of carefully controlled reactions. One common approach involves the condensation of an amino derivative with a suitable ketone or aldehyde, followed by cyclization to form the diazepine ring system. Optimization of reaction conditions has been shown to significantly influence the yield and purity of the final product.

In conclusion, 7-amino-substituted benzodiazepines represent a class of compounds with immense potential in various scientific and industrial domains. Their unique chemical properties and diverse biological activities continue to attract the attention of researchers worldwide. As new findings emerge from ongoing studies, it is anticipated that these compounds will play an increasingly important role in advancing both basic science and applied technologies.